Cas no 73069-26-8 ((+)-anomalin)

(+)-anomalin structure
(+)-anomalin structure
Product name:(+)-anomalin
CAS No:73069-26-8
MF:C24H26O7
MW:426.459047794342
CID:2081697
PubChem ID:25717254

(+)-anomalin Chemical and Physical Properties

Names and Identifiers

    • (+)-anomalin
    • (+/-)-praeruptorin B
    • (+/-)-praeruptorins B
    • Anomalin
    • 3',4'-Diangeloyloxy-3',4'-dihydro-seselin
    • praeruptorin B
    • Praeruptorin D
    • (-)-Anomalin
    • (-)-cis-(3S,4S)-3,4-diangeloxylkhellactone
    • dl-Anomalin
    • (2Z,2'Z)-rel-2-Methyl-2-butenoic acid (9R,10R)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9,10-diyl ester
    • HY-N0082
    • CCG-268960
    • Q-100803
    • (-)-Praeruptorin B
    • CS-0007122
    • (9S,10S)-8,8-Dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromene-9,10-diyl (2Z,2'Z)-bis(2-methylbut-2-enoate)
    • E80827
    • 73069-26-8
    • CCG-268959
    • 73069-28-0
    • 4970-26-7
    • [(9S,10S)-8,8-dimethyl-9-[(Z)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate
    • s9392
    • AKOS037515272
    • [8,8-dimethyl-9-[(E)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (E)-2-methylbut-2-enoate
    • (+/-)-Praeruptorin B
    • CHEMBL3596578
    • AC-34003
    • SCHEMBL3380751
    • FS-9594
    • Praeruptorin-B
    • 2-Butenoic acid, 2-methyl-, 9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo(1,2-b:3,4-b')dipyran-9,10-diyl ester, (Z)-
    • AKOS015916585
    • Q-100960
    • 81740-07-0
    • DA-57018
    • Inchi： InChI=1S/C24H26O7/c1-7-13(3)22(26)29-20-18-16(11-9-15-10-12-17(25)28-19(15)18)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7-,14-8-/t20-,21-/m0/s1
    • InChI Key： PNTWXEIQXBRCPS-UWOGZXHISA-N
    • SMILES： CC=C(C)C(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)C(=CC)C

Computed Properties

  • Exact Mass: 426.16800
  • Monoisotopic Mass: 426.16785316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 835
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 122-123 ºC (methanol )
  • Solubility: Insuluble (8.1E-3 g/L) (25 ºC),
  • PSA: 92.04000
  • LogP: 4.39250

(+)-anomalin Security Information

  • Storage Condition：2-8°C

(+)-anomalin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PHL83554-10MG
(±)-Praeruptorin B
 73069-26-8 phyproof
10MG
 3909.2 2021-05-13

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